Cas no 2172523-58-7 (2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol)

• Product Name: 2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol
• CAS No: 2172523-58-7
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6183087
• PubChem ID: 165722916
• Update Time: 2025-07-19

2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol
• EN300-1634096
• 2172523-58-7

• Inchi： 1S/C11H20O2/c1-9(8-13-2)10-6-4-3-5-7-11(10)12/h10-12H,1,3-8H2,2H3
• InChI Key： ROUHWQRQSDKXSK-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1C(=C)COC

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol

Research Brief on 2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol (CAS: 2172523-58-7): Recent Advances and Applications

The compound 2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol (CAS: 2172523-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cycloheptane backbone and methoxypropene substituent, exhibits promising biological activities, making it a subject of intensive study for potential therapeutic applications. Recent literature highlights its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of specific biological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes and biological evaluation of 2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol. The study demonstrated that this compound serves as a versatile scaffold for the development of novel anti-inflammatory agents. Through structure-activity relationship (SAR) analysis, the researchers identified that the methoxypropene moiety significantly enhances the compound's binding affinity to cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in cancer research. The study revealed that derivatives of 2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies indicated that these derivatives induce apoptosis via the mitochondrial pathway, highlighting their potential as chemotherapeutic agents. The researchers emphasized the need for further preclinical studies to optimize the compound's pharmacokinetic properties.

Beyond its therapeutic potential, 2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol has also been investigated for its utility in chemical biology. A 2024 study in ACS Chemical Biology reported its use as a probe to study protein-ligand interactions. The compound's unique structural features enable it to act as a molecular "hook" for capturing and identifying protein targets in complex biological systems. This application opens new avenues for drug discovery and target identification.

Despite these promising developments, challenges remain in the practical application of 2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol. Issues such as synthetic scalability, metabolic stability, and off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, recent studies on 2-(3-methoxyprop-1-en-2-yl)cycloheptan-1-ol (CAS: 2172523-58-7) underscore its versatility and promise in chemical biology and pharmaceutical research. Its applications span from anti-inflammatory and anticancer therapies to chemical probes for target identification. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its therapeutic utility.